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Compound of Interest

Compound Name: LY2119620

Cat. No.: B15620670 Get Quote

Technical Support Center: LY2119620
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and storage of LY2119620 stock

solutions. Below you will find troubleshooting guides and frequently asked questions to ensure

the integrity and reliability of your experiments.

Stability and Storage of LY2119620
Proper handling and storage of LY2119620 are crucial for maintaining its chemical integrity and

ensuring reproducible experimental results.
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Form
Storage
Temperature

Duration
Supplier
Recommendation

Solid Powder -20°C Up to 3 years

MedchemExpress,

Selleck Chemicals,

ProbeChem

4°C Up to 2 years MedchemExpress

In Solvent (e.g.,

DMSO)
-80°C Up to 2 years MedchemExpress

-20°C Up to 1 year
MedchemExpress,

Selleck Chemicals

Solubility Data

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 43.79 - 87 100 - 198.65

Use fresh, anhydrous

DMSO as it is

hygroscopic.[1][2]

Ultrasonic assistance

may be required for

complete dissolution.

[2]

Ethanol 10 - -

1 eq. HCl 43.79 100 -

Water Insoluble Insoluble -

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution

Weighing: Accurately weigh the desired amount of LY2119620 powder. The molecular weight

of LY2119620 is 437.94 g/mol .
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Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to the powder.

For example, to prepare a 10 mM stock solution, dissolve 4.38 mg of LY2119620 in 1 mL of

DMSO.

Dissolution: Vortex the solution thoroughly to ensure the compound is completely dissolved.

If precipitation is observed, gentle warming or sonication can aid in dissolution.[2]

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into single-use

vials.

Storage: Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[2]

Troubleshooting Guide & FAQs
Q1: My LY2119620 powder won't dissolve completely in DMSO.

A1: Ensure you are using fresh, high-purity (anhydrous) DMSO, as DMSO is hygroscopic

and absorbed water can reduce solubility.[1] You can also try gentle warming or sonication to

aid dissolution.[2] Check that you have not exceeded the maximum solubility of LY2119620
in DMSO.

Q2: I see precipitation in my stock solution after thawing.

A2: This may be due to the solution becoming supersaturated at a lower temperature or due

to repeated freeze-thaw cycles. Before use, allow the vial to come to room temperature and

vortex thoroughly to redissolve the precipitate. If the issue persists, consider preparing fresh

stock solution and ensuring it is properly aliquoted to minimize freeze-thaw cycles.

Q3: Can I store my LY2119620 stock solution at 4°C?

A3: It is not recommended to store stock solutions in DMSO at 4°C for extended periods. For

long-term storage, -20°C or -80°C is advised to maintain stability.[2]

Q4: How many times can I freeze-thaw my stock solution?

A4: It is best practice to avoid repeated freeze-thaw cycles. Aliquoting the stock solution into

single-use volumes is highly recommended to preserve the integrity of the compound.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15620670?utm_src=pdf-body
https://www.medchemexpress.com/LY2119620.html
https://www.medchemexpress.com/LY2119620.html
https://www.benchchem.com/product/b15620670?utm_src=pdf-body
https://www.researchgate.net/publication/262149342_Characterization_of_the_Novel_Positive_Allosteric_Modulator_LY2119620_at_the_Muscarinic_M-2_and_M-4_Receptors
https://www.medchemexpress.com/LY2119620.html
https://www.benchchem.com/product/b15620670?utm_src=pdf-body
https://www.benchchem.com/product/b15620670?utm_src=pdf-body
https://www.medchemexpress.com/LY2119620.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q5: Is LY2119620 light-sensitive?

A5: While specific data on the light sensitivity of LY2119620 is not readily available, it is

always good practice to store chemical compounds, especially in solution, protected from

light.

Visualizations
Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing LY2119620 stock solutions.

Signaling Pathway: LY2119620 Mechanism of Action
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LY2119620 is a positive allosteric modulator (PAM) of the M2 and M4 muscarinic acetylcholine

receptors (mAChRs). It binds to a site on the receptor that is distinct from the orthosteric site

where the endogenous ligand, acetylcholine (ACh), binds. By binding to this allosteric site,

LY2119620 enhances the receptor's response to ACh, leading to a potentiation of downstream

signaling.
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Caption: Simplified signaling pathway of LY2119620.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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